Cas no 115865-15-1 (2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid)

• Product Name: 2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid
• CAS No: 115865-15-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 6778652
• PubChem ID: 19968577
• Update Time: 2025-10-29

2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-2-[(3-methylphenyl)methyl]propanoic acid
• AKOS010009328
• DTXSID001199076
• 3-Methyl-alpha-[(3-methylphenyl)methyl]benzenepropanoic acid
• SCHEMBL7381207
• 3-(3-methylphenyl)-2-[(3-methylphenyl)methyl]propanoicacid
• a-(3-Methylbenzyl)-3-methylbenzenepropanoic acid
• MFCD16338390
• starbld0013842
• 115865-15-1
• NS-04287
• CS-0364480
• 2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid

• Inchi： 1S/C18H20O2/c1-13-5-3-7-15(9-13)11-17(18(19)20)12-16-8-4-6-14(2)10-16/h3-10,17H,11-12H2,1-2H3,(H,19,20)
• InChI Key： MLCIHSYLNACGHG-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=C(C)C=1)CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 268.146329876g/mol
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid

Comprehensive Overview of 2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid (CAS No. 115865-15-1): Properties, Applications, and Industry Insights

2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid (CAS No. 115865-15-1) is a specialized organic compound with a unique molecular structure, combining aromatic and aliphatic functionalities. This compound, often referred to in research circles for its structural versatility, has garnered attention in pharmaceutical and material science applications. Its m-tolyl and 3-methylbenzyl groups contribute to its distinct physicochemical properties, making it a subject of interest for synthetic chemists and industrial formulators alike.

In recent years, the demand for high-purity intermediates like 2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid has surged, driven by advancements in drug discovery and custom synthesis. Researchers frequently explore its potential as a building block for bioactive molecules, particularly in designing non-steroidal anti-inflammatory drug (NSAID) analogs. The compound’s carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, or salts tailored to specific industrial needs.

From an analytical perspective, CAS 115865-15-1 exhibits characteristic spectral features. Nuclear Magnetic Resonance (NMR) studies highlight its aromatic proton signals between 7.0–7.3 ppm, while the aliphatic chain protons appear in the 2.5–3.5 ppm range. These properties are critical for quality control in batch production, ensuring consistency for end-users. The compound’s melting point (typically 120–125°C) and solubility profile (soluble in polar organic solvents like ethanol or DMSO) further define its handling protocols.

The synthesis of 2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid often involves Friedel-Crafts alkylation or Grignard reactions, followed by oxidation steps. Optimizing these processes for green chemistry compliance—such as reducing solvent waste or employing catalytic methods—has become a focal point for manufacturers. This aligns with global trends toward sustainable chemical production, a topic dominating forums like the American Chemical Society’s annual meetings.

Beyond pharmaceuticals, this compound finds niche applications in advanced material science. Its aromatic backbone makes it a candidate for liquid crystal precursors or polymer modifiers, where thermal stability and molecular rigidity are prized. Patent databases reveal growing interest in such applications, particularly in high-performance coatings and electronic encapsulants.

For researchers sourcing CAS 115865-15-1, key considerations include supplier reliability and analytical documentation. Reputable providers typically offer HPLC/GC purity certificates and MSDS sheets, addressing concerns about trace impurities—a frequent query in online scientific communities. Discussions on platforms like ResearchGate often emphasize the importance of batch-to-batch reproducibility when using such intermediates in multi-step syntheses.

Emerging studies also explore the structure-activity relationships (SAR) of derivatives based on this compound. Computational chemistry tools, including molecular docking simulations, predict interactions with biological targets like cyclooxygenase enzymes—a hot topic in pain management research. These investigations leverage the compound’s scaffold flexibility, demonstrating how subtle modifications can alter pharmacokinetic profiles.

Regulatory compliance remains paramount when working with 2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid. While not classified as hazardous under major chemical inventories (e.g., REACH or TSCA), proper laboratory handling—including ventilation and PPE—is recommended. Environmental fate studies indicate moderate biodegradability, prompting manufacturers to adopt waste minimization strategies in line with OECD guidelines.

In summary, 2-(3-Methylbenzyl)-3-(m-tolyl)propanoic acid (CAS No. 115865-15-1) represents a compelling case study in functionalized aromatic chemistry. Its dual role as a pharmaceutical intermediate and material science component underscores the growing convergence between these disciplines. As synthetic methodologies evolve—particularly in flow chemistry and catalysis—this compound’s industrial relevance is poised to expand further.